Cas no 81117-82-0 (Urea, (5-chloro-2,3-dihydro-3-methyl-2-oxo-6-benzoxazolyl)-)

• Product name: Urea, (5-chloro-2,3-dihydro-3-methyl-2-oxo-6-benzoxazolyl)-
• CAS No: 81117-82-0
• MF: C₉H₈ClN₃O₃
• MW: 241.631120681763
• CID: 986398
• PubChem ID: 100730

Urea, (5-chloro-2,3-dihydro-3-methyl-2-oxo-6-benzoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• (5-chloro-3-methyl-2-oxo-1,3-benzoxazol-6-yl)urea
• NSC 355405
• NSC355405
• DTXSID00230906
• NSC-355405
• 5-Chloro-3-methyl-6-carbamide-benzoxazolinone-2
• Urea, (5-chloro-2,3-dihydro-3-methyl-2-oxo-6-benzoxazolyl)-
• (5-Chloro-2,3-dihydro-3-methyl-2-oxo-6-benzoxazolyl)urea
• 81117-82-0

• Inchi： InChI=1S/C9H8ClN3O3/c1-13-6-2-4(10)5(12-8(11)14)3-7(6)16-9(13)15/h2-3H,1H3,(H3,11,12,14)
• InChI Key： DUQJMEGGJHZJNM-UHFFFAOYSA-N
• SMILES： CN1C2=C(C=C(C(=C2)Cl)NC(=O)N)OC1=O

Computed Properties

• Exact Mass: 241.0254188g/mol
• Monoisotopic Mass: 241.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7Ų
• XLogP3: 0.6